(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone

• IUPAC Name: (4-methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone
• InChI: InChI=1S/C17H19N3O/c1-19-11-12-20(17(21)15-9-5-6-10-18-15)16(13-19)14-7-3-2-4-8-14/h2-10,16H,11-13H2,1H3
• InChI Key: MNFPZFMVVUFEQQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(C1)C2=CC=CC=C2)C(=O)C3=CC=CC=N3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone, also known as MPMP, is a chemical compound with potential therapeutic applications. It belongs to the class of piperazine derivatives and has been shown to exhibit a range of biological activities.

Scientific Research Applications

(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit antitumor, antiviral, and antibacterial activities. Additionally, it has been investigated for its potential use as a treatment for depression, anxiety, and other neurological disorders.

Mechanism of Action

The mechanism of action of (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone is not fully understood, but it is believed to act on various molecular targets in the body. It has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. Additionally, it has been shown to modulate neurotransmitter levels in the brain, which may contribute to its potential use as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

(4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic applications in various fields of medicine. However, its limited solubility in water and potential toxicity at high doses may present limitations for some experiments.

Future Directions

There are several future directions for research on (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone. One area of interest is its potential use as a treatment for neurological disorders, such as depression and anxiety. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity. Furthermore, its potential use as a therapeutic agent for cancer and viral infections warrants further investigation.

Synthesis Methods

The synthesis of (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone involves the reaction of 2-chloronicotinic acid with 4-methyl-1-phenylpiperazine in the presence of a base. The resulting intermediate is then subjected to a coupling reaction with 2-chloro-1-(4-methylpiperazin-1-yl)ethanone, followed by reduction with sodium borohydride to yield (4-Methyl-2-phenylpiperazin-1-yl)-pyridin-2-ylmethanone.